molecular formula C18H16N4O3 B6450182 2-cyclopropyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)imidazo[1,2-b]pyridazine-6-carboxamide CAS No. 2548985-75-5

2-cyclopropyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)imidazo[1,2-b]pyridazine-6-carboxamide

Cat. No. B6450182
CAS RN: 2548985-75-5
M. Wt: 336.3 g/mol
InChI Key: DJGGZTVUVOHYPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

This compound is a complex organic molecule that contains several functional groups and rings, including a cyclopropyl group, a benzodioxin ring, and an imidazo[1,2-b]pyridazine ring. These types of compounds are often synthesized for their potential biological activities .


Synthesis Analysis

While the exact synthesis process for this compound isn’t available, similar compounds are often synthesized through multi-step reactions involving various reagents and conditions . For instance, a benzodioxin ring can be formed through a condensation reaction of a catechol and a ketone .


Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as IR spectroscopy, NMR spectroscopy, and mass spectrometry are typically used to confirm the structure of synthesized compounds .


Chemical Reactions Analysis

The chemical reactivity of this compound would depend on its functional groups. For example, the imidazo[1,2-b]pyridazine ring might undergo reactions typical of heterocyclic compounds, while the benzodioxin ring might participate in electrophilic aromatic substitution reactions .

Scientific Research Applications

Antibacterial Activity

The synthesis of this compound was motivated by its potential as an antibacterial agent. Studies have shown that it inhibits biofilm formation in pathogenic bacterial strains such as Escherichia coli and Bacillus subtilis. Additionally, its mild cytotoxicity suggests it could be used safely as an antibacterial agent .

Organic Crystal Formation

The compound 2-(6-chloropyridin-3-yl)-N’-(2,3-dihydro-1,4-benzodioxin-6-ylmethylidene) (CDA) has been synthesized and found to be sterically significant due to its imine bond with an additional C=O group directly linked to it. This property makes it interesting for crystallography and organic material studies .

Anti-Inflammatory Properties

Carboxylic acid compounds containing the benzo-1,4-dioxane (2,3-dihydro-1,4-benzodioxin) subunit exhibit anti-inflammatory properties. While not directly related to our compound, this information highlights the potential of benzodioxane-containing molecules in inflammation research .

Synthesis of Derivatives

The compound’s structure allows for the synthesis of derivatives by reacting it with various alkyl/aralkyl halides. These derivatives could find applications as α- and β-adrenergic antagonists or in other pharmacological contexts .

Mechanism of Action

Target of Action

The primary targets of this compound are cholinesterase enzymes . These enzymes play a crucial role in nerve function, and their inhibition is a common therapeutic strategy for treating Alzheimer’s disease .

Mode of Action

The compound interacts with its targets, the cholinesterase enzymes, by inhibiting their activity . This inhibition results in an increase in the concentration of acetylcholine, a neurotransmitter, in the brain. This can help improve cognitive function in patients with Alzheimer’s disease .

Biochemical Pathways

The compound affects the cholinergic pathway, specifically the hydrolysis of acetylcholine by cholinesterase enzymes . By inhibiting these enzymes, the compound increases the availability of acetylcholine, enhancing cholinergic transmission. This can have downstream effects on cognitive function .

Pharmacokinetics

These properties can impact the bioavailability of the compound .

Result of Action

The molecular and cellular effects of the compound’s action include an increase in acetylcholine levels in the brain, leading to improved cognitive function . Additionally, the compound has shown antibacterial activity, with significant bacterial biofilm growth inhibition observed against B. subtilis and E. coli .

Action Environment

Environmental factors can influence the compound’s action, efficacy, and stability. For instance, pH levels can affect the compound’s solubility and absorption. Additionally, the presence of other medications can influence the compound’s metabolism and excretion

Future Directions

Future research could involve synthesizing this compound and studying its properties and potential applications. This could include testing its biological activity, optimizing its synthesis, and investigating its mechanism of action .

properties

IUPAC Name

2-cyclopropyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)imidazo[1,2-b]pyridazine-6-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H16N4O3/c23-18(19-12-3-5-15-16(9-12)25-8-7-24-15)13-4-6-17-20-14(11-1-2-11)10-22(17)21-13/h3-6,9-11H,1-2,7-8H2,(H,19,23)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DJGGZTVUVOHYPJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC1C2=CN3C(=N2)C=CC(=N3)C(=O)NC4=CC5=C(C=C4)OCCO5
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H16N4O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

336.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-cyclopropyl-N-(2,3-dihydro-1,4-benzodioxin-6-yl)imidazo[1,2-b]pyridazine-6-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.